Cas no 1251602-03-5 (N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide)

• Product Name: N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• CAS No: 1251602-03-5
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• CID: 5396814
• Update Time: 2025-05-19

N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyphenyl)-8-(4-methylphenoxy)-3-oxo-1,2,4-triazolo[4,3-a]pyrazine-2(3H)-acetamide
• N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

• Inchi： 1S/C21H19N5O4/c1-14-7-9-15(10-8-14)30-20-19-24-26(21(28)25(19)12-11-22-20)13-18(27)23-16-5-3-4-6-17(16)29-2/h3-12H,13H2,1-2H3,(H,23,27)
• InChI Key： PEBUIZZLEWWJDS-UHFFFAOYSA-N
• SMILES： C12=NN(CC(NC3=CC=CC=C3OC)=O)C(=O)N1C=CN=C2OC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

Professional Introduction to Compound with CAS No. 1251602-03-5 and Product Name: N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

The compound with the CAS number 1251602-03-5 and the product name N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including triazolo[4,3-a]pyrazine, methoxyphenyl, and acetamide, makes it a versatile scaffold for developing novel therapeutic agents.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolo[4,3-a]pyrazine derivatives in medicinal chemistry. These compounds have shown promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this heterocyclic system contributes to its unique pharmacological profile, making it an attractive candidate for further investigation.

The N-(2-methoxyphenyl) moiety in the compound's structure is another key feature that enhances its pharmacological potential. The methoxy group at the para position of the phenyl ring can influence the compound's solubility, bioavailability, and interactions with biological targets. This modification is often employed in drug design to optimize pharmacokinetic properties and improve therapeutic efficacy.

The acetamide group at the second position of the molecule adds another layer of complexity and functionality. Acetamide derivatives are well-known for their role in various biological processes and have been incorporated into numerous drugs due to their ability to modulate enzyme activity and receptor binding. In this compound, the acetamide group likely contributes to its interactions with biological targets, influencing its overall pharmacological activity.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. The combination of the triazolo[4,3-a]pyrazine, methoxyphenyl, and acetamide moieties creates a multifunctional scaffold that can be further modified to enhance specific biological activities. Researchers have been exploring various derivatives of this compound to investigate their effects on different disease pathways.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in cancer progression. The compound with CAS No. 1251602-03-5 has shown promise in preliminary studies as a potential inhibitor of certain kinases and other enzymes implicated in cancer cell proliferation. Its ability to interact with these targets suggests that it could be developed into a novel therapeutic agent for treating various types of cancer.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes. The compound's structure suggests that it may be able to modulate these pathways by interacting with key inflammatory mediators. This could make it a valuable candidate for developing new treatments for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex heterocyclic core and introduce the various functional groups. The synthesis process also involves careful consideration of reaction conditions to minimize side reactions and maximize the formation of the desired product.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. This includes in vitro assays to assess its interaction with biological targets such as enzymes and receptors, as well as in vivo studies to evaluate its efficacy and toxicity in animal models. These studies provide crucial data for determining whether the compound has potential as a lead molecule for drug development.

The development of new drugs is a lengthy process that requires extensive research and testing before a compound can be approved for human use. However, compounds like this one represent an important step forward in drug discovery by providing novel scaffolds with potential therapeutic applications. The continued investigation into derivatives of this compound could lead to the identification of new drugs that address unmet medical needs.

In conclusion, the compound with CAS No. 1251602-03-5 and the product name N-(2-methoxyphenyl)-2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide is a promising candidate for further development in pharmaceutical chemistry. Its unique structure and multifunctional nature make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued research into this compound and its derivatives holds great promise for advancing our understanding of disease mechanisms and developing new treatments.